Cas no 37587-36-3 (3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one)
37587-36-3 structure
Product Name:3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
CAS No:37587-36-3
MF:C21H22N2O
MW:318.412185192108
CID:922429
PubChem ID:302306
Update Time:2025-04-19
3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
- 9,9-dimethyl-6-phenyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
- 3,3-dimethyl-11-phenyl-2
- 3,3-Dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo(b,e)(1,4)diazepin-1-one
- 3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo< b,e> < 1,4> diazepin-1-one
- 3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydrodibenzo[b,e]-1,4-diazepin-1-one
- NSC186217
- Oprea1_003182
- Oprea1_409964
- Oprea1_527083
- HMS1584F12
- Enamine_003299
- 37587-36-3
- Cambridge id 5325930
- Z56849241
- AKOS022088566
- NSC 186217
- BDBM50485889
- 3,3-dimethyl-11-phenyl-3,4,10,11-tetrahydro-2H-dibenzo[b,e][1,4]diazepin-1-ol
- STK741937
- AKOS005524429
- HMS1403F21
- NSC-186217
- SCHEMBL13704121
- AKOS000558745
- STK868323
- CHEMBL2180492
- AJ-077/33270030
- CBDivE_016161
-
- Inchi: 1S/C21H22N2O/c1-21(2)12-17-19(18(24)13-21)20(14-8-4-3-5-9-14)23-16-11-7-6-10-15(16)22-17/h3-11,20,22-23H,12-13H2,1-2H3
- InChI Key: INEXZJWRARALIA-UHFFFAOYSA-N
- SMILES: O=C1C2C(C3C=CC=CC=3)NC3C=CC=CC=3NC=2CC(C)(C)C1
Computed Properties
- Exact Mass: 318.17336
- Monoisotopic Mass: 318.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
- LogP: 5.18450
3,3-dimethyl-11-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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